Cas no 26934-35-0 (4-[3-(dimethylamino)propoxy]benzaldehyde)

• Product Name: 4-[3-(dimethylamino)propoxy]benzaldehyde
• CAS No: 26934-35-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD00011581
• CID: 53042
• PubChem ID: 24857666
• Update Time: 2025-10-28

4-[3-(dimethylamino)propoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Dimethylamino)propoxy)benzaldehyde
• 4-[3-(Dimethylamino)propoxy]benzaldehyde
• 4-3-(Dimethylamino)propoxybenzaldehyde
• 293555_ALDRICH
• 4-(3',3'-dimethylamino-1'-propyloxy)benzaldehyde
• 4-(3-dimethylamino-propoxy)-benzaldehyde
• 4-(3-Dimethylaminopropoxy)benzaldehyde
• 4-(3-dimethylamino-propyloxy)-benzaldehyde
• 4-[(3-dimethylamino)propyloxy]benzaldehyde
• 4-[3(dimethylamino)propoxyl] benzaldehyde
• AC1LC317
• AC1Q3WS5
• ACMC-20ae0e
• AG-E-85360
• CTK4F8754
• p-(3-dimethylaminopropoxy)benzaldehyde
• Benzaldehyde,p-[3-(dimethylamino)propoxy]- (6CI,7CI,8CI)
• MFCD00011581
• FT-0638650
• STR02253
• 4-[3-(Dimethylamino)propoxy] benzaldehyde
• 4-[3-(Dimethylamino)propoxy]benzaldehyde, 96%
• 4-(3-dimethylaminopropoxy)-benzaldehyde
• A25730
• AKOS000101603
• ZB1456
• D94709
• J-016608
• DTXSID90338147
• 4-[3-(dimethylamino)-propoxy]benzaldehyde
• SCHEMBL272824
• 26934-35-0
• CS-0151280
• 4-(3-dimethylaminopropoxy) benzaldehyde
• DB-047048
• 4-[3-(dimethylamino)propoxy]benzaldehyde

• MDL： MFCD00011581
• Inchi： 1S/C12H17NO2/c1-13(2)8-3-9-15-12-6-4-11(10-14)5-7-12/h4-7,10H,3,8-9H2,1-2H3
• InChI Key： ZYOHTXKOHWSJMZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCN(C)C

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.031 g/mL at 25 °C(lit.)
• Boiling Point: 325.4°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.543(lit.)
• PSA: 29.54000
• LogP: 1.82960
• Solubility: Not available

4-[3-(dimethylamino)propoxy]benzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 4-[3-(dimethylamino)propoxy]benzaldehyde

Professional Introduction to 4-[3-(dimethylamino)propoxy]benzaldehyde (CAS No. 26934-35-0)

4-[3-(dimethylamino)propoxy]benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 26934-35-0, is a significant compound in the realm of pharmaceutical chemistry and synthetic organic chemistry. This aromatic aldehyde derivative features a unique structural motif that combines a benzaldehyde core with an N-methylaminoalkyl ether side chain, making it a versatile intermediate in the synthesis of various biologically active molecules.

The compound's structure, characterized by a phenyl ring substituted with a propoxy group at the 3-position and a dimethylamino group at the 3'-position of the propyl chain, endows it with distinct chemical properties. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, making it a valuable building block in medicinal chemistry. Specifically, the aldehyde functionality allows for further derivatization via condensation reactions, while the dimethylamino group can participate in nucleophilic substitution and other heterocyclic transformations.

In recent years, 4-[3-(dimethylamino)propoxy]benzaldehyde has garnered attention for its potential applications in the development of novel therapeutic agents. Research studies have highlighted its utility in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer and inflammatory diseases. The compound's ability to act as a precursor for more complex scaffolds has been leveraged to design molecules with enhanced binding affinity and selectivity towards specific biological targets.

One notable area of research involves the use of 4-[3-(dimethylamino)propoxy]benzaldehyde in the development of small-molecule inhibitors for tyrosine kinases. Tyrosine kinases play a pivotal role in signal transduction pathways, and their dysregulation is often associated with pathological conditions such as cancer. By modifying the benzaldehyde core with an N-methylaminoalkyl ether moiety, researchers have been able to generate derivatives that exhibit potent inhibitory activity against certain tyrosine kinase isoforms. These derivatives have shown promise in preclinical studies, demonstrating efficacy in reducing tumor growth and inhibiting metastatic spread.

Furthermore, the compound has been explored as a key intermediate in the synthesis of antiviral agents. The structural features of 4-[3-(dimethylamino)propoxy]benzaldehyde allow for the introduction of pharmacophores that can interact with viral proteases and polymerases, thereby inhibiting viral replication. Recent studies have reported on its incorporation into peptidomimetic inhibitors designed to target HIV protease, showcasing its potential as a scaffold for antiviral drug development.

The synthetic methodologies involving 4-[3-(dimethylamino)propoxy]benzaldehyde have also seen significant advancements. Modern synthetic approaches leverage catalytic asymmetric reactions to achieve high enantioselectivity in the construction of chiral derivatives. Such enantiomerically pure compounds are often required for pharmaceutical applications due to their improved pharmacokinetic profiles and reduced side effects. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed C-H activation and Suzuki-Miyaura couplings, have been instrumental in streamlining synthetic routes to this compound and its derivatives.

In addition to its pharmaceutical applications, 4-[3-(dimethylamino)propoxy]benzaldehyde has found utility in materials science and agrochemical research. Its ability to undergo polymerization reactions under controlled conditions has led to the development of novel polymeric materials with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in coatings, adhesives, and specialty plastics.

The agrochemical sector has also benefited from the use of this compound as an intermediate in synthesizing herbicides and fungicides. By incorporating specific functional groups derived from 4-[3-(dimethylamino)propoxy]benzaldehyde, researchers have been able to develop compounds that exhibit broad-spectrum activity against plant pathogens while maintaining environmental safety. Such innovations are crucial for sustainable agriculture, where the demand for effective yet eco-friendly crop protection agents is ever-increasing.

The future prospects of 4-[3-(dimethylamino)propoxy]benzaldehyde are promising, with ongoing research focusing on expanding its applications into new therapeutic areas. Investigating its role in neurodegenerative diseases such as Alzheimer's and Parkinson's is an emerging field that holds significant potential. Additionally, exploring its interactions with bacterial enzymes has opened up avenues for developing novel antibiotics to combat antibiotic-resistant strains.

In conclusion, 4-[3-(dimethylamino)propoxy]benzaldehyde (CAS No. 26934-35-0) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while recent advancements in synthetic chemistry continue to enhance its utility. As research progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in medicine and industry.